Cas no 2137418-07-4 (2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-)

• Product Name: 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-
• CAS No: 2137418-07-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5292681
• Update Time: 2025-10-31

2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-

• Inchi： 1S/C9H17NO/c1-6(10)8(11)4-7-5-9(7,2)3/h6-7H,4-5,10H2,1-3H3/t6-,7?/m0/s1
• InChI Key： KDOBRTMQDBTAIR-PKPIPKONSA-N
• SMILES： C(C1CC1(C)C)C(=O)[C@@H](N)C

Additional information on 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-

2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-

The compound 2137418-07-4, also known as 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which includes a cyclopropyl group and an amino group attached to a butanone backbone. The (3S)-configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing the efficacy and selectivity of therapeutic agents. The (3S)-configuration of this compound has been shown to enhance its binding affinity to specific protein targets, making it a promising candidate for the development of novel pharmaceuticals. Researchers have also explored the use of this compound as an intermediate in the synthesis of complex molecules, leveraging its unique reactivity and structural versatility.

The synthesis of 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)- involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cyclopropyl group through ring-closing metathesis and the introduction of the amino group via nucleophilic substitution. The stereochemical control during these steps is critical to ensure the desired (3S)-configuration, which is essential for the compound's biological activity.

In terms of applications, this compound has shown potential in the development of enzyme inhibitors and antibiotics. Its ability to interact with specific biomolecular targets makes it a valuable tool in drug discovery programs. Additionally, recent research has explored its use in the synthesis of bioactive molecules with complex architectures, further underscoring its importance in modern organic chemistry.

The structural uniqueness of 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)- also makes it an interesting subject for computational studies. Advanced molecular modeling techniques have been employed to investigate its electronic properties and interaction patterns with biological systems. These studies provide valuable insights into its potential as a lead compound for drug development.

In conclusion, 2137418-07-4, or 2-Butanone, 3-amino-1-(2,2-dimethylcyclopropyl)-, (3S)-, is a versatile and intriguing compound with significant implications for both academic research and industrial applications. Its unique structure and stereochemical properties make it a valuable asset in the pursuit of innovative solutions in organic synthesis and drug discovery.